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Compound of Interest

Compound Name: z-glu-otbu

Cat. No.: B554398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Z-Glu-
OtBu (N-Carbobenzyloxy-L-glutamic acid 5-tert-butyl ester), a key reagent in peptide synthesis

and pharmaceutical research. Adherence to these guidelines is crucial for ensuring laboratory

safety and maintaining the integrity of research outcomes.

Chemical Identification and Properties
Z-Glu-OtBu is a derivative of glutamic acid used as a protected amino acid in peptide

synthesis.[1][2] Its chemical structure features a benzyloxycarbonyl (Z) protecting group on the

amine and a tert-butyl (OtBu) ester protecting the side-chain carboxylic acid.

Table 1: Chemical and Physical Properties of Z-Glu-OtBu
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Property Value Source(s)

IUPAC Name

(2S)-2-

{[(benzyloxy)carbonyl]amino}-5

-tert-butoxy-5-oxopentanoic

acid

Synonyms

Z-L-glutamic acid 5-tert-butyl

ester, Cbz-L-glutamic acid 1-

tert-butyl ester

[3]

CAS Number 3886-08-6

Molecular Formula C17H23NO6

Molecular Weight 337.37 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 81-87 °C

Solubility

Soluble in methanol and

ethanol; insoluble in petroleum

ether.

Boiling Point 522.6 ± 50.0 °C at 760 mmHg

Flash Point 269.9 ± 30.1 °C

Density 1.2 ± 0.1 g/cm³

Hazard Identification and GHS Classification
Z-Glu-OtBu is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin and

eye irritation, with the potential for allergic skin reactions and respiratory irritation.

Table 2: GHS Hazard Classification for Z-Glu-OtBu
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Hazard Class
Hazard
Category

Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Eye

Irritation

2

H319: Causes

serious eye

irritation

Warning GHS07

Respiratory or

Skin

Sensitization

1

H317: May

cause an allergic

skin reaction

Warning GHS07

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

Warning GHS07

Experimental Safety Protocols
While specific experimental safety studies for Z-Glu-OtBu are not extensively published, the

GHS classifications are derived from standardized testing protocols. The following are

representative methodologies for assessing the hazards associated with this compound.

General Methodologies for Hazard Assessment:

Acute Dermal Irritation/Corrosion: Typically evaluated using OECD Guideline 404. The

substance is applied to the skin of a test animal (commonly a rabbit), and the site is

observed for erythema and edema over a period of up to 14 days.

Acute Eye Irritation/Corrosion: Assessed according to OECD Guideline 405. The substance

is instilled into the eye of a test animal, and the cornea, iris, and conjunctiva are evaluated

for adverse effects.

Skin Sensitization: Commonly determined using the Local Lymph Node Assay (LLNA) as

described in OECD Guideline 429. This in vivo method measures the proliferation of
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lymphocytes in the draining lymph nodes of mice following exposure to the test substance.

Acute Inhalation Toxicity: Evaluated based on OECD Guideline 403. This involves exposing

animals to the substance via inhalation and observing for adverse health effects and

mortality.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

chemical's stability.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety glasses with side shields or goggles, and a lab coat.

Avoid the formation of dust and aerosols.

Use non-sparking tools and prevent the build-up of electrostatic charge.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Recommended storage temperature is between 2-8°C. Some sources suggest storage at

-20°C for long-term stability.

Keep away from strong oxidizing agents.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when working with Z-Glu-OtBu.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Safety glasses with side shields or chemical

goggles.

Skin Protection
Chemical-impermeable gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 or P1 dust mask is

recommended. In cases of insufficient

ventilation, a self-contained breathing apparatus

(SCBA) should be used.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is necessary.

First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation or a rash develops.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Spill Response:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.
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For small spills, use appropriate tools to carefully sweep or scoop the material into a suitable

container for disposal.

For large spills, use a shovel to place the material into a convenient waste disposal

container.

Avoid generating dust.

Prevent the material from entering drains or waterways.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

For large fires, water spray, fog, or foam can be used. Do not use a water jet.

Specific Hazards: Hazardous decomposition products include oxides of carbon (CO, CO2)

and nitrogen (NOx).

Protective Equipment: Firefighters should wear a positive-pressure self-contained breathing

apparatus (SCBA) and full protective gear.

Disposal Considerations
Dispose of Z-Glu-OtBu and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Waste should be handled by a licensed

professional waste disposal service.

Diagrams
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Workflow for Safe Handling of Z-Glu-OtBu
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Caption: Workflow for the safe laboratory handling of Z-Glu-OtBu.
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Logical Relationships in Z-Glu-OtBu Hazard Response
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Caption: Hazard and first aid response relationships for Z-Glu-OtBu.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of Z-Glu-OtBu]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554398#z-glu-otbu-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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